Cas no 2229179-93-3 (1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol
• CAS No: 2229179-93-3
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6407333
• PubChem ID: 165610121
• Update Time: 2025-10-28

1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol
• EN300-1761280
• 2229179-93-3

• Inchi： 1S/C11H13FO2/c1-4-10(13)8-6-9(12)7(2)5-11(8)14-3/h4-6,10,13H,1H2,2-3H3
• InChI Key： XJTAAEALHAHKTE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)OC)C(C=C)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol

Compound CAS No. 2229179-93-3: 1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol

The compound with CAS number 2229179-93-3, known as 1-(5-fluoro-2-methoxy-4-methylphenyl)prop-2-en-1-ol, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of phenolic alcohols, characterized by the presence of a phenolic group and an alcohol functional group. The molecule features a substituted benzene ring with fluorine, methoxy, and methyl substituents, along with a propenol side chain. This combination of functional groups and substituents imparts distinctive chemical and physical properties to the compound.

Recent research has highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure allows for multiple modes of interaction, making it a valuable building block in organic synthesis. The fluorine atom in the aromatic ring contributes to increased lipophilicity and stability, while the methoxy group enhances solubility and bioavailability. The methyl group further modifies the electronic environment of the molecule, influencing its reactivity and selectivity in chemical reactions.

The synthesis of 1-(5-fluoro-2-methoxy-4-methylphenyl)propenol involves a series of carefully controlled reactions, including Friedel-Crafts alkylation, oxidation, and reduction steps. Researchers have optimized these processes to achieve high yields and purity levels. The compound's intermediates are also of interest due to their potential applications in drug discovery and advanced materials.

In terms of biological activity, studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties. These effects are attributed to its ability to scavenge free radicals and inhibit enzymes involved in inflammatory pathways. Additionally, its structural similarity to certain natural products suggests potential applications in nutraceuticals and cosmeceuticals.

The application of this compound extends beyond its direct use as an active ingredient. It serves as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents. Its role as a precursor in drug development has been explored in recent clinical studies, where it has shown promise in targeting specific cellular pathways associated with chronic diseases.

From an industrial perspective, the production of 1-(5-fluoro-2-methoxy-4-methylphenyl)propenol requires state-of-the-art facilities and rigorous quality control measures. Its stability under various storage conditions ensures its suitability for large-scale manufacturing processes. The compound's compatibility with different solvents and reagents further enhances its utility in diverse chemical transformations.

Looking ahead, ongoing research is focused on enhancing the scalability of its synthesis while maintaining its high purity levels. Collaborative efforts between academic institutions and industrial partners are expected to unlock new opportunities for this compound in emerging markets such as green chemistry and sustainable materials.

In conclusion, 1-(5-fluoro-2-methoxy-4-methylphenyl)propenol (CAS No. 2229179